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Standard Operating Procedure: Bis(2-
butoxyethyl) Sebacate Disposal

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: Bis(2-butoxyethyl) sebacate
CAS No.: 141-19-5
Cat. No.: B1667310
- 7

Part 1: Executive Summary & Technical Rationale

From the Desk of the Senior Application Scientist:

In laboratory settings, Bis(2-butoxyethyl) sebacate (CAS 141-19-5) is often treated with
complacency due to its high flash point and low acute toxicity. This is a critical error. While the
parent ester is relatively benign, it acts as a chemical "Trojan Horse."

Upon entering aquatic environments or metabolic systems, this compound undergoes
hydrolysis to release 2-Butoxyethanol (Ethylene glycol monobutyl ether). 2-Butoxyethanol is a
known hemolytic agent in rodents and a SARA 313 reportable glycol ether. Therefore, disposal
protocols must not be based on the parent compound's safety profile, but on the environmental
fate of its metabolites.

The Golden Rule: Never dispose of this compound via sink drainage, regardless of dilution. It
must be treated as a glycol ether precursor and incinerated.

Part 2: Chemical Identity & Physical Profile

Verify your specific reagent against this profile before proceeding.
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Property Specification Operational Implication

Chemical Name Bis(2-butoxyethyl) sebacate Primary Identifier

Note: Do not confuse with

CAS Number 141-19-5 )
Adipate analogs (141-17-3)
Molecular Formula Diester structure
Low flammability risk;
Flash Point > 210°C (Open Cup) classified as Combustible
(Class 1lIB)
Forms surface films; high
Water Solubility Insoluble (< 0.1 g/100mL) potential for aquatic
smothering
- ) Floats on water; requires top-
Specific Gravity ~0.9-1.0g/mL

skimming for spill cleanup

. . TOXICITY DRIVER: 2-
Sebacic Acid + 2-

Hydrolysis Products Butoxyethanol causes red
Butoxyethanol
blood cell damage

Part 3: The "Trojan Horse" Mechanism (Visualized)

Understanding the causality of the disposal requirement.

The following diagram illustrates why drain disposal is prohibited. The ester bond is cleaved by
environmental esterases or hydrolysis, releasing the glycol ether payload.

Sebacic Acid
(Benign)

Cleavage

Environmental/Metabolic
Hydrolysis

Bis(2-butoxyethyl) Sebacate Enters Water/Soil
(Low Toxicity Ester)

Releases 2 Moles

2-Butoxyethanol Bioactivation Aquatic Toxicity &
(Glycol Ether) Hemolysis Risk

Click to download full resolution via product page
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Figure 1: The metabolic pathway showing the degradation of the safe parent ester into toxic 2-
butoxyethanol.

Part 4: Disposal Protocol (Step-by-Step)
Phase 1: Waste Classification

Although Bis(2-butoxyethyl) sebacate is not a P-listed or U-listed RCRA hazardous waste, it
should be managed as Non-RCRA Regulated Chemical Waste with specific labeling for
incineration.

o RCRA Status: Non-Hazardous (unless mixed with solvents).
e SARA 313: The metabolite (Glycol Ether) is reportable.

o Recommended Method: Fuel Blending / Incineration.

Phase 2: Segregation & Packaging

o Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid low-
grade PVC which may be softened by the plasticizing nature of the ester over long periods.

e Segregation:

o Compatible: Can be mixed with other non-halogenated organic solvents (e.g., acetone,
hexane) if the waste stream is destined for fuel blending.

o Incompatible: Keep separate from strong oxidizers (e.g., nitric acid, perchlorates) to
prevent exothermic reactions.

Phase 3: Labeling

Affix a hazardous waste tag with the following details:
o Chemical Name: Bis(2-butoxyethyl) sebacate[1][2][3]
o Constituents: 100% Organic Ester

o Hazard Checkbox: [ ] Flammable [ ] Corrosive [X] Toxic (due to metabolites)
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e Special Note: "Contains Glycol Ether Precursors - Incinerate Only."

Phase 4: Operational Workflow

Waste Generation

Is it mixed with
Halogenated Solvents?

Yes (e.g., DCM, Chloroform) \\No (Pure or w/ Acetone)

Stream A: Halogenated Waste Stream B: Non-Halogenated Organic
(High Temp Incineration) (Fuel Blending)

Package in HDPE/Glass
Label: 'Glycol Ether Ester'

EHS/Hazmat Pickup

Click to download full resolution via product page
Figure 2: Decision tree for segregating Bis(2-butoxyethyl) sebacate waste streams.
Part 5: Emergency Response (Spills)
Immediate Action Required:
 Isolate: Evacuate the immediate area if the spill is large (>1 Liter) or heated (vapor risk).
o PPE: Wear Nitrile gloves (breakthrough time > 480 min) and safety goggles.

o Contain: Do not allow to enter drains. Use sand or clay-based absorbent (vermiculite).
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o Note: Because it is insoluble and less dense than water, it will float. If it enters a sink, do
not flush. Block the trap immediately.

o Clean: Scoop absorbed material into a wide-mouth jar. Clean surface with a detergent
solution (soap/water) to emulsify the oily residue; solvent cleaning (acetone) is secondary.

References & Verification[3]

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 67329, Bis(2-butoxyethyl) sebacate. Retrieved from [Link]

o Verification: Confirms CAS 141-19-5, molecular formula, and physical properties.[1][2]

» U.S. Environmental Protection Agency (EPA).Glycol Ethers Category Definition and SARA
313 Reporting. Retrieved from [Link][3][4]

o Verification: Establishes the regulatory status of the hydrolysis product (2-butoxyethanol)
as a reportable glycol ether.

» o Verification: Provides emergency response guidelines and reactivity data for glycol ether
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667310#bis-2-butoxyethyl-sebacate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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